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Compound of Interest

Compound Name: Ceralasertib

Cat. No.: B560106 Get Quote

Proper disposal of Ceralasertib, an investigational Ataxia Telangiectasia and Rad3-related

(ATR) kinase inhibitor, is a critical component of laboratory safety and regulatory compliance.

As a substance intended for research use only, its disposal must adhere to strict protocols to

mitigate environmental and health risks.[1] The primary directive for disposal is to act in

accordance with all prevailing country, federal, state, and local regulations.[1]

Ceralasertib is classified as an investigational drug or investigational product (IP), meaning its

handling and disposal are governed by the specific requirements of the clinical study sponsor,

institutional policies, and national regulations like the Resource Conservation and Recovery Act

(RCRA) in the United States.[2][3][4]

Core Disposal Principles
The management of Ceralasertib waste involves a multi-step process prioritizing sponsor

directives and institutional safety protocols. Researchers must consult their institution's

Environmental Health and Safety (EHS) department to ensure compliance with established

procedures.[3] The study sponsor will provide final instructions on whether to return unused

products or to destroy them on-site.[2][4]

Step-by-Step Disposal Protocol
The following procedure outlines the standard operational steps for disposing of Ceralasertib
waste, from initial handling to final destruction.

Step 1: Consult Sponsor and Institutional Policies Before disposal, the primary point of contact

is the study sponsor. The sponsor will dictate whether the remaining investigational product
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should be returned or if on-site destruction is authorized.[2][4] Concurrently, contact your

institution's EHS department for specific guidance on hazardous waste determination and

disposal procedures.[3]

Step 2: Segregation and Waste Classification Properly segregate Ceralasertib waste from

general laboratory trash. All materials contaminated with Ceralasertib, including stock

solutions, used or partially used vials, and contaminated personal protective equipment (PPE),

should be treated as chemical waste.[5] While a Safety Data Sheet (SDS) for Ceralasertib
from one supplier notes it as "Not a hazardous substance or mixture," investigational drugs are

often treated as hazardous by default within institutional disposal protocols.[1][4]

Step 3: Containment and Labeling Place Ceralasertib waste into designated, properly sealed,

and clearly labeled hazardous waste containers. The label should include the words

"Hazardous Waste," the chemical name ("Ceralasertib"), and the associated hazards (e.g.,

toxic, chemical waste).[6] Store these containers in a designated Satellite Accumulation Area

(SAA) until they are collected by EHS personnel.[6]

Step 4: Handling Different Waste Streams The specific form of the waste dictates its handling.

The table below summarizes the procedures for different categories of Ceralasertib waste.
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Waste Type Description Disposal Procedure

Unused/Expired Product

Intact containers of

Ceralasertib, including expired

stock.

Follow sponsor instructions.

This typically involves either

returning the product directly to

the sponsor or arranging for

on-site destruction via the

institution's EHS-approved

hazardous waste vendor.[2][4]

Used/Partially Used

Containers

Vials, ampules, or other

containers that have been

opened and contain residual

Ceralasertib.

These are generally treated as

hazardous waste. After

accounting for the used

amount on a Drug

Accountability Record (DAR),

these containers should be

placed in a designated waste

stream container, often a red

biohazard-chemotoxic bin, for

incineration.[2][3]

Contaminated Labware & PPE

Gloves, pipette tips, flasks, and

other disposable materials

contaminated with

Ceralasertib.

Place in a suitable, sealed

container labeled as

hazardous chemical waste for

collection by EHS and

subsequent incineration.[7][8]

Empty Containers
Vials or bottles that are

completely empty.

Empty containers may still

contain residue. They are

typically disposed of in the

same manner as used or

partially used containers to

ensure no active compound is

released into the environment.

[2][3]

Step 5: Documentation Meticulous record-keeping is mandatory for the disposal of

investigational drugs. All disposal activities must be documented on a Drug Accountability
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Record (DAR) or a similar tracking log. This record serves as the official documentation of the

product's final disposition.[2][9]

Step 6: Final Destruction The most common and recommended method for the final destruction

of investigational drugs like Ceralasertib is high-temperature incineration through a licensed

and approved environmental management vendor.[3] This process ensures the complete

destruction of the active pharmaceutical ingredient. Your institution's EHS department will

manage the transfer of waste to the certified facility.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ceralasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

